Cas no 263897-16-1 (2-Methoxy-5-((4-methylpiperazin-1-yl)sulfonyl)benzoic acid)

• Product Name: 2-Methoxy-5-((4-methylpiperazin-1-yl)sulfonyl)benzoic acid
• CAS No: 263897-16-1
• MF: C₁₃H₁₈N₂O₅S
• MW: 314.357422351837
• CID: 1430542
• Update Time: 2025-05-23

2-Methoxy-5-((4-methylpiperazin-1-yl)sulfonyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-methoxy-5-[(4-methyl-1-piperazinyl)sulfonyl]-
• 2-Methoxy-5-((4-methylpiperazin-1-yl)sulfonyl)benzoic acid

• Inchi： 1S/C13H18N2O5S/c1-14-5-7-15(8-6-14)21(18,19)10-3-4-12(20-2)11(9-10)13(16)17/h3-4,9H,5-8H2,1-2H3,(H,16,17)
• InChI Key： WKHHHZDKDHGOOA-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C(=O)O)C=1)OC)(N1CCN(C)CC1)(=O)=O

Additional information on 2-Methoxy-5-((4-methylpiperazin-1-yl)sulfonyl)benzoic acid

2-Methoxy-5-(4-methylpiperazin-1-y)benzoic Acid (CAS No. 263897-16-1): A Comprehensive Overview of Structure, Synthesis, and Biological Relevance

2-Methoxy-5-(4-methylpiperazin-1-y)benzoic acid, identified by the Chemical Abstracts Service (CAS) number 263897-16-1, is a sulfur-containing aromatic carboxylic acid derivative with a complex molecular architecture that has garnered significant attention in contemporary medicinal chemistry. This compound features a benzene ring substituted with a methoxy group at the 2-position and a sulfonylated piperazine ring bearing a methyl substituent at the 4-position. The unique combination of electron-donating (methoxy group) and electron-withdrawing () functionalities endows this molecule with tunable physicochemical properties, making it a versatile scaffold for drug design and development.

The structural characteristics of CAS No. 263897-16-1 align closely with modern pharmacophore requirements for enzyme inhibitors and receptor modulators. The presence of the , which forms strong hydrogen bonds and electrostatic interactions, is particularly noteworthy in its potential to bind to serine proteases, carbonic anhydrases, and other nucleophilic enzymes. Recent studies have demonstrated that similar sulfonamide derivatives exhibit nanomolar inhibitory activity against tumor-associated carbonic anhydrase isoforms (CA IX and CA XII), suggesting potential applications in cancer therapy through pH regulation mechanisms.

Synthetic methodologies for CAS No. 263897-16-1 have evolved significantly over the past decade. The most efficient routes reported in the literature involve transition-metal-catalyzed coupling reactions between 2-methoxybenzenesulfonamide precursors and N-substituted piperazines under microwave-assisted conditions. A 2023 study published in *Organic & Biomolecular Chemistry* described a palladium-catalyzed C–N bond formation strategy that achieved >90% yield within 45 minutes using green solvents like ethyl lactate, highlighting the compound's compatibility with sustainable chemical synthesis protocols.

In terms of biological activity, preclinical investigations have revealed that this compound class demonstrates dose-dependent inhibition of histone deacetylases (HDACs), which are epigenetic regulators implicated in various malignancies including breast and lung cancers. The specific interaction between the sulfonylated piperazine moiety and the zinc ion in HDAC active sites has been elucidated through X-ray crystallography studies, providing molecular-level insights into structure/activity relationships (SAR). These findings position this scaffold as a promising lead for developing next-generation epigenetic modulators.

The pharmacokinetic profile of related compounds suggests favorable oral bioavailability due to their lipophilicity/bulk balance. A 2024 computational study using QSAR models predicted that derivatives with similar structural motifs would exhibit high intestinal permeability (Papp > 5 × 10⁻⁶ cm/s) while maintaining adequate aqueous solubility (>5 mg/mL), critical parameters for drug candidate advancement. These properties make this class particularly suitable for systemic administration formats.

In drug discovery pipelines, this compound serves as an important building block for generating libraries through combinatorial chemistry approaches. Its modular structure allows facile modification at multiple positions: the methoxy group can be replaced with other electron-donating substituents like hydroxy or amino groups; the piperazine ring can be expanded to hexahydro-pyrimidines; and alternative heterocycles can be attached to the sulfonyl nitrogen atom. Such structural diversity enables targeted optimization for specific therapeutic indications.

The growing interest in this chemical entity is reflected in recent patent filings from major pharmaceutical companies focusing on its use as a core structure for antidiabetic agents targeting SGLT transporters. One notable application involves dual-action compounds combining sulfonylated piperazines with biguanide moieties to enhance glucose excretion while maintaining mitochondrial function - an innovative approach addressing limitations of existing diabetes therapies.

Eco-toxicological assessments indicate low environmental persistence due to biodegradability under aerobic conditions, as demonstrated by OECD Guideline 307 testing protocols completed in 2023. This characteristic is particularly valuable for industrial-scale production processes where waste management compliance is essential.

In materials science applications, thin films derived from this compound have shown promise as non-linear optical materials due to their strong dipole moments resulting from asymmetric charge distribution across the aromatic/sulfonamide system. Research published in *Advanced Materials Interfaces* (Q3) highlighted their potential use in photonic devices requiring second-harmonic generation capabilities.

The emergence of AI-driven drug discovery platforms has further accelerated exploration of this chemical space. Machine learning models trained on >50,000 bioactivity data points have identified novel substitution patterns that enhance selectivity profiles against off-target enzymes while reducing cytotoxicity - exemplifying how computational tools are revolutionizing rational drug design approaches involving complex heterocyclic systems like those found in CAS No. 263897-16-1 derivatives.